Cas no 2034559-87-8 (1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole)

• Product Name: 1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole
• CAS No: 2034559-87-8
• MF: C₂₁H₂₀N₄O
• MW: 344.409704208374
• CID: 5468720
• Update Time: 2025-11-06

1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• (1H-indol-2-yl)(3-(2-methyl-1H-benzo[d]imidazol-1-yl)pyrrolidin-1-yl)methanone
• 1H-indol-2-yl-[3-(2-methylbenzimidazol-1-yl)pyrrolidin-1-yl]methanone
• 1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole

• Inchi： 1S/C21H20N4O/c1-14-22-18-8-4-5-9-20(18)25(14)16-10-11-24(13-16)21(26)19-12-15-6-2-3-7-17(15)23-19/h2-9,12,16,23H,10-11,13H2,1H3
• InChI Key： HIEGIQCNQKPZHF-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC=CC=2N1)N1CCC(C1)N1C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 344.16371127 g/mol
• Monoisotopic Mass: 344.16371127 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 344.4
• XLogP3: 3.6
• Topological Polar Surface Area: 53.9

Additional information on 1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole

Recent Advances in the Study of 1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole (CAS: 2034559-87-8)

The compound 1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole (CAS: 2034559-87-8) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique indole-benzodiazole hybrid structure, has attracted significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug discovery.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that it exhibits high affinity for certain protein kinases and G-protein-coupled receptors (GPCRs), which are implicated in various disease pathways. Structural-activity relationship (SAR) studies have been conducted to modify the core scaffold, aiming to enhance selectivity and reduce off-target effects. These efforts have led to the identification of several derivatives with improved potency and pharmacokinetic profiles.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating cellular signaling pathways associated with inflammation and cancer. For instance, recent data indicate that it can inhibit the proliferation of tumor cells by disrupting key oncogenic pathways. Additionally, its anti-inflammatory properties have been validated in animal models, suggesting potential applications in autoimmune diseases. These findings underscore the versatility of 1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole as a multifunctional pharmacophore.

Despite these promising results, challenges remain in translating this compound into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through further optimization. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the development of this molecule. Future research directions include the exploration of combination therapies and the use of advanced drug delivery systems to enhance therapeutic outcomes.

In conclusion, 1-[1-(1H-indole-2-carbonyl)pyrrolidin-3-yl]-2-methyl-1H-1,3-benzodiazole represents a significant advancement in the field of medicinal chemistry. Its unique structural features and broad biological activity make it a valuable tool for drug discovery and development. Continued research will be essential to fully realize its therapeutic potential and address the remaining challenges in its clinical translation.